Cas no 1806822-36-5 (4-Amino-3-bromo-2-cyano-6-(difluoromethyl)pyridine)

• Product Name: 4-Amino-3-bromo-2-cyano-6-(difluoromethyl)pyridine
• CAS No: 1806822-36-5
• MF: C₇H₄BrF₂N₃
• MW: 248.02756690979
• CID: 4852606
• Update Time: 2025-06-11

4-Amino-3-bromo-2-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromo-2-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrF2N3/c8-6-3(12)1-4(7(9)10)13-5(6)2-11/h1,7H,(H2,12,13)
• InChI Key： LIGWAYNRVLOKJJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C(F)F)C=C1N

Computed Properties

• Exact Mass: 246.956
• Monoisotopic Mass: 246.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-3-bromo-2-cyano-6-(difluoromethyl)pyridine

4-Amino-3-bromo-2-cyano-6-(difluoromethyl)pyridine (CAS No. 1806822-36-5): A Key Intermediate in Modern Pharmaceutical Research

4-Amino-3-bromo-2-cyano-6-(difluoromethyl)pyridine, with the chemical identifier CAS No. 1806822-36-5, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical research. This compound, characterized by its intricate molecular structure, serves as a crucial building block in the synthesis of various bioactive molecules. Its unique combination of functional groups, including an amino group, a bromo substituent, a cyano moiety, and a difluoromethyl group, makes it an invaluable asset for medicinal chemists and pharmacologists.

The significance of this compound cannot be overstated, particularly in the context of drug discovery and development. The presence of multiple reactive sites allows for diverse chemical modifications, enabling the creation of novel analogs with tailored pharmacological properties. Recent advancements in synthetic chemistry have further enhanced the utility of 4-amino-3-bromo-2-cyano-6-(difluoromethyl)pyridine, making it an indispensable tool in the quest for new therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, kinase inhibitors have emerged as a prominent class of therapeutic compounds. The pyridine core structure of 4-amino-3-bromo-2-cyano-6-(difluoromethyl)pyridine makes it an excellent scaffold for designing kinase inhibitors. For instance, studies have demonstrated its potential in developing inhibitors for tyrosine kinases, which are implicated in cancer and inflammatory diseases. The amino group can be further functionalized to introduce hydrogen bond donors or acceptors, optimizing binding interactions with target proteins.

The bromo substituent on the pyridine ring provides another avenue for chemical modification. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, can be employed to introduce aryl or heteroaryl groups at this position. Such modifications have been shown to enhance the potency and selectivity of kinase inhibitors. Moreover, the cyano moiety can serve as a handle for further derivatization via nucleophilic addition or condensation reactions, expanding the structural diversity of potential drug candidates.

One particularly intriguing application of 4-amino-3-bromo-2-cyano-6-(difluoromethyl)pyridine is in the development of antiviral agents. The growing threat of viral infections has prompted extensive research into novel antiviral drugs. Pyridine-based compounds have shown promise in inhibiting viral enzymes such as proteases and polymerases. The unique structural features of this compound allow for precise tuning of its interactions with viral targets. For example, recent studies have highlighted its potential in developing inhibitors for RNA-dependent RNA polymerases (RdRp), a critical enzyme in many viruses.

The incorporation of a difluoromethyl group is another key feature that enhances the pharmacological properties of 4-amino-3-bromo-2-cyano-6-(difluoromethyl)pyridine derivatives. This group is known to improve metabolic stability, binding affinity, and oral bioavailability—crucial factors for drug efficacy and safety. In fact, numerous marketed drugs contain difluoromethyl groups to achieve these benefits. By leveraging this compound as a starting material, researchers can design molecules with improved pharmacokinetic profiles.

The synthesis of 4-amino-3-bromo-2-cyano-6-(difluoromethyl)pyridine itself is an intriguing challenge that has been addressed through various methodologies. Modern synthetic approaches often involve multi-step sequences that highlight the compound's reactivity at different functional groups. For instance, one common strategy involves starting from commercially available pyridine precursors and sequentially introducing the bromo, cyano, and amino groups before final installation of the difluoromethyl moiety. These synthetic routes are often optimized for high yield and purity, ensuring that researchers have access to high-quality starting materials for their downstream applications.

In conclusion, 4-amino-3-bromo-2-cyano-6-(difluoromethyl)pyridine (CAS No. 1806822-36-5) is a cornerstone compound in pharmaceutical research due to its structural complexity and functional diversity. Its role in developing kinase inhibitors, antiviral agents, and other bioactive molecules underscores its importance in modern drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.